Cas no 1226799-95-6 (4-Bromo-2-(3-fluoropropoxy)pyridine)

• Product Name: 4-Bromo-2-(3-fluoropropoxy)pyridine
• CAS No: 1226799-95-6
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• MDL: MFCD28671532
• CID: 4784059
• Update Time: 2025-06-10

4-Bromo-2-(3-fluoropropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3-fluoropropoxy)pyridine
• Pyridine, 4-bromo-2-(3-fluoropropoxy)-
• 4-Bromo-2-(3-fluoropropoxy)pyridine

• MDL： MFCD28671532
• Inchi： 1S/C8H9BrFNO/c9-7-2-4-11-8(6-7)12-5-1-3-10/h2,4,6H,1,3,5H2
• InChI Key： PYCZXXNWEMYVFO-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)OCCCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2-(3-fluoropropoxy)pyridine

Recent Advances in the Application of 4-Bromo-2-(3-fluoropropoxy)pyridine (CAS: 1226799-95-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(3-fluoropropoxy)pyridine (CAS: 1226799-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and fluoropropoxy substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and radiopharmaceuticals, making it a valuable tool for medicinal chemists.

One of the key areas of research involving 4-Bromo-2-(3-fluoropropoxy)pyridine is its role in the development of kinase inhibitors. Kinases are pivotal targets in oncology, and the bromo and fluoropropoxy functionalities of this compound enable efficient modifications to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer. The study emphasized the compound's ability to act as a scaffold for further structural optimization, leading to improved pharmacokinetic properties.

In addition to its applications in oncology, 4-Bromo-2-(3-fluoropropoxy)pyridine has been explored in antiviral research. A recent report in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases. The fluoropropoxy moiety was found to enhance the metabolic stability of the resulting compounds, addressing a common challenge in antiviral drug development. This finding underscores the compound's potential in combating emerging viral pathogens, including SARS-CoV-2 variants.

The radiopharmaceutical field has also benefited from the unique properties of 4-Bromo-2-(3-fluoropropoxy)pyridine. Its fluorine-18 labeled derivatives have been investigated as positron emission tomography (PET) tracers for imaging tumor metabolism. A 2022 study in Nuclear Medicine and Biology highlighted the compound's rapid uptake and retention in tumor tissues, suggesting its utility in diagnostic applications. The study further noted the compound's favorable pharmacokinetics, which could facilitate its translation into clinical use.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-Bromo-2-(3-fluoropropoxy)pyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 patent application disclosed a novel catalytic method for its preparation, reducing the reliance on hazardous reagents and minimizing environmental impact. This development is expected to enhance the compound's accessibility for research and industrial applications.

In conclusion, 4-Bromo-2-(3-fluoropropoxy)pyridine (CAS: 1226799-95-6) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antiviral and radiopharmaceutical research, demonstrating its broad utility. Ongoing studies continue to explore its potential, with a focus on improving synthetic methodologies and expanding its therapeutic applications. As research progresses, this compound is poised to play an increasingly important role in drug discovery and development.